5-Chloro-4-fluoropyridin-2-amine

Specification

• CAS No.: 1393574-54-3
• Molecular Formula: C5H4ClFN2
• Molecular Weight: 146.55 g/mol
• IUPAC Name: 5-chloro-4-fluoropyridin-2-amine
• Standard InChI: InChI=1S/C5H4ClFN2/c6-3-2-9-5(8)1-4(3)7/h1-2H,(H2,8,9)
• Standard InChI Key: XZOCIXDBZWPVMX-UHFFFAOYSA-N
• SMILES: C1=C(C(=CN=C1N)Cl)F
• Canonical SMILES: C1=C(C(=CN=C1N)Cl)F

Introduction

5-Chloro-4-fluoropyridin-2-amine is an organic compound with the chemical formula C₅H₄ClFN₂ and a molecular weight of 146.55 g/mol. It belongs to the pyridine family, which is a class of heterocyclic aromatic compounds. This compound is particularly noted for its applications in life science research and as a building block in organic synthesis.

2.3. Hazard Information

5-Chloro-4-fluoropyridin-2-amine is classified as a hazardous substance due to its potential to cause skin irritation (Category 2), serious eye irritation (Category 2), and respiratory tract irritation (Category 3). Handling requires appropriate protective measures, including gloves and eye protection.

3.1. Life Science and Organic Synthesis

This compound is used as a building block in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals. Its unique structure allows it to serve as a precursor for various fluorinated compounds, which are valuable in materials science and drug discovery.

Availability and Packaging

5-Chloro-4-fluoropyridin-2-amine is available from various chemical suppliers, including American Elements and Apollo Scientific, in different purity levels and packaging options. Typical packaging includes bulk quantities in drums or pails, with smaller research quantities available under inert atmospheres to prevent degradation.

Safety and Handling

Given its hazardous nature, handling 5-Chloro-4-fluoropyridin-2-amine requires adherence to safety protocols. This includes wearing protective clothing, avoiding skin contact, and ensuring proper ventilation to prevent inhalation of dust or vapors.